Cas no 1806957-49-2 (2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine
• CAS No: 1806957-49-2
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 4895035
• Update Time: 2025-11-05

2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine

• Inchi： 1S/C9H10BrF2NO/c1-5-4-13-6(3-10)8(14-2)7(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： YZXKZUXMFCVMJE-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(C)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine

2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1806957-49-2, known as 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple substituents, including a bromomethyl group, a difluoromethyl group, a methoxy group, and a methyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine involves advanced organic synthesis techniques. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to achieve the desired product. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high selectivity.

One of the most promising applications of this compound lies in its potential as a precursor in the pharmaceutical industry. The pyridine ring structure is a common motif in many bioactive molecules, and the presence of substituents like bromomethyl and difluoromethyl groups can facilitate further functionalization. Recent research has explored its role in drug discovery, particularly in the development of inhibitors for specific enzyme targets. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in various disease pathways.

In addition to pharmaceutical applications, 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into device architectures with improved performance metrics.

The environmental impact and toxicity profile of this compound are critical considerations for its broader application. Studies have been conducted to assess its biodegradability and potential ecotoxicity. Results indicate that under certain environmental conditions, the compound undergoes degradation via hydrolytic pathways. However, further research is required to fully understand its long-term effects on ecosystems.

From a synthetic chemistry perspective, the compound serves as an excellent platform for exploring regioselectivity and stereoselectivity in organic reactions. Its complex structure provides opportunities for studying reaction mechanisms and developing novel catalytic systems. Recent breakthroughs in asymmetric synthesis have opened new avenues for producing enantiomerically enriched derivatives of this compound.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxy-5-methylpyridine (CAS No. 1806957-49-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.